Cas no 2680775-92-0 (3-(3-acetamidophenyl)sulfanylpropanoic acid)

• Product Name: 3-(3-acetamidophenyl)sulfanylpropanoic acid
• CAS No: 2680775-92-0
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5649391
• PubChem ID: 165940468
• Update Time: 2025-10-30

3-(3-acetamidophenyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276868
• 3-[(3-acetamidophenyl)sulfanyl]propanoic acid
• 2680775-92-0
• 3-(3-acetamidophenyl)sulfanylpropanoic acid

• Inchi： 1S/C11H13NO3S/c1-8(13)12-9-3-2-4-10(7-9)16-6-5-11(14)15/h2-4,7H,5-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： XPBHZCZPUSBBBP-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.7Ų

Additional information on 3-(3-acetamidophenyl)sulfanylpropanoic acid

3-(3-Acetamidophenyl)sulfanylpropanoic Acid: A Comprehensive Overview

3-(3-Acetamidophenyl)sulfanylpropanoic acid (CAS No. 2680775-92-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and analgesic treatments. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(3-acetamidophenyl)sulfanylpropanoic acid.

Chemical Structure and Properties

3-(3-Acetamidophenyl)sulfanylpropanoic acid is a sulfur-containing organic acid with the molecular formula C₁₁H₁₃NO₃S. The compound features a sulfanyl (thioether) group attached to a propanoic acid moiety, which is further substituted with an acetamidophenyl group. This unique structure confers several important properties to the molecule:

• Polarity: The presence of both hydrophilic (carboxylic acid and amide) and hydrophobic (aromatic ring) functional groups makes 3-(3-acetamidophenyl)sulfanylpropanoic acid amphiphilic, enhancing its solubility in both polar and non-polar solvents.
• Acid-Base Behavior: The carboxylic acid group can ionize in aqueous solutions, making the compound a weak acid with a pKa value that influences its solubility and reactivity.
• Sulfur Chemistry: The sulfanyl group can participate in various chemical reactions, such as oxidation to sulfoxides or sulfones, which can modulate the compound's biological activity.

Synthesis Methods

The synthesis of 3-(3-acetamidophenyl)sulfanylpropanoic acid can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-acetamidobenzene thiol with bromopropanoic acid or its ester derivative. This reaction typically proceeds via a nucleophilic substitution mechanism:

            3-Acetamidobenzene thiol + Bromopropanoic acid → 3-(3-Acetamidophenyl)sulfanylpropanoic acid
        

In recent studies, researchers have explored alternative synthetic strategies to improve the efficiency and sustainability of the process. For example, green chemistry approaches using catalysts such as palladium or copper have shown promise in reducing reaction times and minimizing by-products.

Biological Activities and Therapeutic Potential

3-(3-Acetamidophenyl)sulfanylpropanoic acid has been investigated for its potential therapeutic applications due to its unique chemical structure and biological properties. Key areas of interest include:

• Anti-Inflammatory Activity: Studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
• Analgesic Properties: Research has also shown that 3-(3-acetamidophenyl)sulfanylpropanoic acid possesses analgesic properties, potentially mediated through interactions with nociceptive pathways. This makes it a candidate for pain management therapies.
• Cytotoxicity: Preliminary studies have indicated that the compound may exhibit selective cytotoxicity against certain cancer cell lines, making it an interesting lead for anticancer drug development.

Clinical Trials and Future Directions

The promising preclinical results of 3-(3-acetamidophenyl)sulfanylpropanoic acid have paved the way for further clinical investigations. Several phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in human subjects. These trials aim to establish optimal dosing regimens and identify any potential side effects or adverse reactions.

In addition to clinical trials, ongoing research is focused on optimizing the chemical structure of 3-(3-acetamidophenyl)sulfanylpropanoic acid to enhance its therapeutic efficacy and reduce toxicity. Techniques such as structure-activity relationship (SAR) studies are being employed to identify key functional groups that contribute to the compound's biological activity.

Conclusion

3-(3-Acetamidophenyl)sulfanylpropanoic acid, with its unique chemical structure and promising biological activities, represents a valuable molecule in the field of medicinal chemistry. Its potential applications in anti-inflammatory and analgesic treatments, as well as its cytotoxic properties against cancer cells, make it an exciting candidate for further research and development. As clinical trials progress and more data become available, we can expect to gain deeper insights into the therapeutic potential of this compound.